Cas no 1611491-05-4 (4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside)

• Product Name: 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside
• CAS No: 1611491-05-4
• CID: 4673246
• Update Time: 2025-11-01

4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside

Additional information on 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside

Introduction to 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside (CAS No. 1611491-05-4)

4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside, identified by its CAS number 1611491-05-4, is a complex glycoside compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their structural complexity and biological significance, particularly in the context of carbohydrate chemistry and glycoscience. The presence of multiple sugar moieties and functional groups makes it a valuable scaffold for studying enzyme mechanisms, carbohydrate-protein interactions, and as a potential precursor in the synthesis of novel glycosidic drugs.

The chemical structure of 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside features a nitrophenyl group attached to a glycosidic linkage, which is further substituted with an N-acetylated neuraminic acid (sialic acid) at the 2-3 position. This arrangement creates a highly reactive and versatile molecule that can serve as a substrate or inhibitor in various biochemical pathways. The b-D-galactopyranosyl and b-D-glucopyranosyl units provide additional points for modification and interaction, making it a promising candidate for drug development.

In recent years, there has been growing interest in the therapeutic applications of glycosidic compounds, particularly those derived from natural sources or designed to mimic natural sugars. 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside has been studied for its potential role in modulating immune responses and inhibiting viral infections. For instance, sialic acid-containing compounds have been shown to interfere with the binding of viruses to host cells, thereby preventing infection. The nitrophenyl group in this molecule also enhances its solubility and reactivity, making it easier to handle in laboratory settings.

One of the most compelling aspects of 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside is its utility as a tool for investigating glycosidases, which are enzymes responsible for cleaving glycosidic bonds in carbohydrates. These enzymes play crucial roles in various biological processes, including cell signaling, inflammation, and cancer progression. By using this compound as a substrate or inhibitor, researchers can gain insights into the mechanisms of these enzymes and develop strategies to modulate their activity. This has significant implications for the development of new drugs targeting glycosidase-mediated diseases.

The synthesis of 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside is a challenging task due to the complexity of its structure. It requires precise control over reaction conditions and stereochemistry to ensure the correct arrangement of sugar moieties. Advances in synthetic methodologies, such as glycosylation reactions and protecting group strategies, have made it possible to construct such complex molecules with increasing efficiency. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring its biological activities.

Recent studies have highlighted the potential of 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside in therapeutic applications beyond viral inhibition. For example, researchers have demonstrated that this compound can modulate immune cell function by interacting with specific receptors on immune cells. This interaction can lead to enhanced immune responses against pathogens or reduced inflammation in chronic diseases. The ability to fine-tune these interactions by modifying the structure of the compound offers a promising approach for developing immunomodulatory therapies.

The use of 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside in drug development is further supported by its stability under various conditions. This stability ensures that the compound remains active during storage and transportation, which is crucial for clinical applications. Additionally, its compatibility with various analytical techniques allows for thorough characterization and study of its properties. These attributes make it an attractive candidate for further research and development.

In conclusion, 4-Nitrophenyl O-(N-acetyl-a-neuraminosyl)-(2-3)-b-D-galactopyranosyl-(1-4)-b-D-glucopyranoside (CAS No. 1611491-05-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its complex structure, reactivity, and biological activities make it a valuable tool for studying carbohydrate chemistry and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.